![molecular formula C6H8OS B1353632 (R)-1-(thiophen-2-yl)ethanol CAS No. 86527-10-8](/img/structure/B1353632.png)
(R)-1-(thiophen-2-yl)ethanol
Overview
Description
“®-1-(thiophen-2-yl)ethanol” is a compound that contains a thiophene ring, which is a five-membered ring with four carbon atoms and one sulfur atom . The “R” denotes that it is a chiral molecule, meaning it cannot be superimposed on its mirror image. The “-1-(thiophen-2-yl)ethanol” part indicates that it has an alcohol functional group attached to the first carbon of the thiophene ring .
Molecular Structure Analysis
The molecular structure of “®-1-(thiophen-2-yl)ethanol” would be characterized by the presence of the thiophene ring and the alcohol functional group. The thiophene ring contributes to the aromaticity of the molecule, which can influence its chemical reactivity .Chemical Reactions Analysis
The chemical reactions of “®-1-(thiophen-2-yl)ethanol” would likely involve the thiophene ring or the alcohol functional group. For instance, the thiophene ring can undergo electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of “®-1-(thiophen-2-yl)ethanol” would be influenced by the presence of the thiophene ring and the alcohol functional group. For example, the alcohol group could allow for hydrogen bonding, which could affect the compound’s solubility in different solvents .Scientific Research Applications
Enzymatic Acylation and Kinetic Resolution
(R)-1-(thiophen-2-yl)ethanol has been studied in the context of enzymatic acylation and kinetic resolution. For example, Toša et al. (2008) investigated the kinetic resolution of racemic 1-heteroarylethanols, including 1-(thiophen-2-yl)ethanol, through enantiomer selective acylation catalyzed by various lipases. This study contributes to understanding the enantiomeric preferences in enzymatic acetylation reactions and offers potential applications in stereochemistry and pharmaceutical synthesis (Toša et al., 2008).
Electrosynthesis and Polymer Applications
The compound has also been investigated for its applications in electrosynthesis and polymer development. Carbas et al. (2017) synthesized a novel monomer related to 1-(thiophen-2-yl)ethanol and studied its electrochemical properties for potential use in organic electronics. This research explores the development of conductive polymers and their applications in devices like solar cells and sensors (Carbas et al., 2017).
Synthesis of Biologically Active Compounds
Research by Antunes et al. (2004) demonstrated the use of this compound in the synthesis of biologically active compounds. Their study focused on the enantioselective reductions of specific ethanones to produce ethanols that can be used as raw materials for pharmaceuticals like epinephrine and norepinephrine (Antunes et al., 2004).
Chemosensor Development
In the field of chemosensor development, Naik et al. (2021) explored the use of thiophene substituted 1,3,4-oxadiazole derivatives, related to this compound, as chemosensors for detecting metal ions like Fe2+, Ni2+, and Cu2+. Their findings suggest potential applications in environmental monitoring and industrial processes (Naik et al., 2021).
Conducting Polymers and Electrochromic Properties
Studies on the synthesis of octanoic acid derivatives of thiophene, which are structurally related to (R)-1-(thiophen-2-ylethanol, have also been conducted. Camurlu et al. (2005) synthesized octanoic acid 2-thiophen-3-yl-ethyl ester and studied its electrochromic properties when homopolymerized. This research offers insights into the development of polymers with potential applications in color-changing materials and electronic displays (Camurlu et al., 2005).
Neuroprotective Research
Research has also been conducted on derivatives of thiophene, structurally similar to this compound, for their neuroprotective properties. One study investigated R(-)-1-(benzo[b]thiophen-5-yl)-2-[2-(N,N-diethylamino)ethoxy]ethanol hydrochloride (T-588) for its potential in treating cerebral anoxia, suggesting applications in neuropharmacology and treatment of neurodegenerative diseases (Ono et al., 1993).
Synthesis of Asymmetric Molecules
This compound has been used in the development of asymmetric molecules for potential use in biodegradable polymers. Raku and Tokiwa (2004) utilized racemic alcohols related to thiophene for enzymatic esterification, producing optically active monomers for radical polymerization. This research contributes to the field of biodegradable polymer synthesis with potential environmental benefits (Raku & Tokiwa, 2004).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
(1R)-1-thiophen-2-ylethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8OS/c1-5(7)6-3-2-4-8-6/h2-5,7H,1H3/t5-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WUNFIVTVJXZDDJ-RXMQYKEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CS1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CS1)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00453714 | |
Record name | (R)-1-(thiophen-2-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00453714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
128.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
86527-10-8 | |
Record name | (R)-1-(thiophen-2-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00453714 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (1R)-1-(2-Thienyl)ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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